Cas no 345-18-6 (4-chloro-1-fluoro-2-nitro-benzene)

• Product Name: 4-chloro-1-fluoro-2-nitro-benzene
• CAS No: 345-18-6
• MF: C₆H₃ClFNO₂
• MW: 175.544924020767
• MDL: MFCD00069418
• CID: 36951
• PubChem ID: 67660
• Update Time: 2025-05-22

4-chloro-1-fluoro-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoronitrobenzene
• 1-CHLORO-4-FLUORO-3-NITROBENZENE
• 1-Fluoro-2-nitro-4-chlorobenzene
• 1-Nitro-2-fluoro-5-chlorobenzene
• 2-FLUORO-5-CHLORONITROBENZENE
• 3-chloro-6-fluoro-1-nitrobenzene
• 3-chloro-6-fluoronitrobenzene
• 4-Chloro-1-fluoro-2-nitrobenzene
• 4-CHLORO-1-FLUORO-2-NITRO-BENZENE
• 4-CHLORO-2-NITRO FLUORO BENZENE
• 5-Chloro-2-fluoronit
• 5-chloro-2-fluoronitrobenzenen
• 2-Fluoro-5-chloro-1-nitrobenzene
• 5-Chloro-2-fluoro-nitrobenzene
• Benzene, 4-chloro-1-fluoro-2-nitro-
• 5-chloro-2-fluoro nitrobenzene
• BENZENE,4-CHLORO-1-FLUORO-2-NITRO-
• PubChem4347
• KSC497K7H
• 3-chloro-6-fluoro nitrobenzene
• 2-fluoro-5-chloro-nitrobenzene
• NS00042348
• 1-FLUORO-4-CHLORO-2-NITROBENZENE
• SCHEMBL306375
• C2704
• CS-W019164
• 2-Fluoro-5-Chloro Nitro benzene
• 5-chloro-2-fluoronitrobenzene, AldrichCPR
• DTXSID20188056
• AKOS005257117
• MAM88XP8XP
• AM20040224
• EN300-173426
• AC-5967
• MFCD00069418
• DIAWBHLTWNWYGR-UHFFFAOYSA-N
• EINECS 206-457-4
• GS-3402
• 345-18-6
• MB00527
• SCHEMBL17145919
• FT-0600995
• A6072
• W-106733
• UNII-MAM88XP8XP
• DTXCID50110547
• BBL011053
• STK802227
• DB-007008
• 4-chloro-1-fluoro-2-nitro-benzene

• MDL： MFCD00069418
• Inchi： 1S/C6H3ClFNO2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H
• InChI Key： DIAWBHLTWNWYGR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 174.98400
• Monoisotopic Mass: 174.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: Not available
• Density: 1.4810-1.4850
• Melting Point: 10°C(lit.)
• Boiling Point: 237°C(lit.)
• Flash Point: 97.2℃
• Refractive Index: 1.5490-1.5530
• PSA: 45.82000
• LogP: 2.91050
• Solubility: Not available

4-chloro-1-fluoro-2-nitro-benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38-34
• Safety Instruction： S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 4-chloro-1-fluoro-2-nitro-benzene

Recent Advances in the Application of 4-Chloro-1-Fluoro-2-Nitro-Benzene (CAS: 345-18-6) in Chemical and Pharmaceutical Research

4-Chloro-1-fluoro-2-nitro-benzene (CAS: 345-18-6) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its versatile applications in medicinal chemistry, particularly in the development of novel antibacterial and anticancer agents. This research briefing provides an overview of the latest findings, focusing on the compound's reactivity, synthetic utility, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 4-chloro-1-fluoro-2-nitro-benzene as a precursor in the synthesis of fluorinated quinoline derivatives, which exhibited potent activity against multidrug-resistant bacterial strains. The researchers employed a multi-step synthetic route, leveraging the nitro group for subsequent functionalization, resulting in compounds with improved pharmacokinetic properties.

In the field of oncology, a recent patent application (WO2023056789) disclosed the incorporation of 345-18-6 into the structure of small-molecule inhibitors targeting protein kinases involved in cancer progression. The fluorine atom's presence was found to enhance binding affinity and metabolic stability, making these derivatives promising candidates for further preclinical evaluation.

Environmental and safety considerations have also been addressed in contemporary research. A 2024 study in Green Chemistry explored eco-friendly catalytic methods for the nitration of halogenated benzenes, including 4-chloro-1-fluoro-benzene, to produce 345-18-6 with reduced waste generation. This advancement aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

The compound's unique electronic properties, stemming from the combination of electron-withdrawing groups (nitro and fluorine) and an electron-donating chloro substituent, continue to attract attention in materials science. Researchers have recently utilized 4-chloro-1-fluoro-2-nitro-benzene as a building block for organic electronic materials, demonstrating its potential in optoelectronic applications.

Ongoing clinical trials involving derivatives of 345-18-6 suggest that this compound will remain relevant in drug discovery pipelines. Current challenges include optimizing synthetic yields and developing more efficient purification methods, which are active areas of investigation as evidenced by recent publications in organic process research journals.